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Compound of Interest

Compound Name: 2-Methylbutyl acetate

Cat. No.: B145630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbutyl acetate, an organic ester with a characteristic fruity aroma, plays a significant

role in the chemical ecology of various insect species. It functions as a crucial component of

both alarm pheromones and kairomonal attractants, mediating behaviors essential for survival

and reproduction. This technical guide provides an in-depth analysis of 2-methylbutyl
acetate's role as an insect pheromone component, with a particular focus on its activity in

Hymenoptera (bees and wasps) and Lepidoptera (moths). The document outlines its chemical

properties, biosynthesis, and the electrophysiological and behavioral responses it elicits in

insects. Detailed experimental protocols for studying these responses are provided, along with

visualizations of key biological pathways and experimental workflows.
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Property Value

IUPAC Name 2-methylbutyl acetate

Synonyms isoamyl acetate, isopentyl acetate

Molecular Formula C7H14O2

Molecular Weight 130.18 g/mol

Appearance Colorless liquid

Odor Fruity, banana, pear-like

Boiling Point 142 °C

CAS Number 624-41-9

Role as an Insect Pheromone Component
2-Methylbutyl acetate is a semiochemical, a chemical substance that carries a message, for

several insect species. Its function varies depending on the species and the context in which it

is released.

Alarm Pheromone in Hymenoptera
In social insects like honeybees (Apis mellifera), 2-methylbutyl acetate is a key component of

the alarm pheromone. When a bee stings a threat, it releases a blend of volatile compounds,

including 2-methylbutyl acetate, from its sting gland. This pheromone blend alerts other bees

in the vicinity to the danger, recruiting them to the location and priming them for defensive

behavior, such as stinging. While isopentyl acetate is the major component of the honeybee

alarm pheromone, 2-methylbutyl acetate is also present and contributes to the overall alarm

response.[1] Research on the Asian hornet (Vespa velutina) has also identified 2-methylbutyl
acetate in its sting venom volatiles, suggesting a potential role as an alarm pheromone in this

species as well, although it has not been identified as a key alarm-releasing compound.

Kairomonal Attractant in Lepidoptera
For the codling moth (Cydia pomonella), a major agricultural pest of pome fruits, 2-methylbutyl
acetate acts as a kairomone. Kairomones are chemical signals emitted by one species that
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benefit a receiving species. In this case, 2-methylbutyl acetate is a volatile compound

released by ripe fruit, which the codling moth uses to locate suitable host plants for oviposition

(egg-laying). This attraction is beneficial for the moth but detrimental to the fruit. This property

has been exploited in pest management strategies, where synthetic 2-methylbutyl acetate is

used as a lure in traps to monitor and control codling moth populations. It is often used in

combination with other fruit-derived volatiles and the female sex pheromone to enhance trap

capture.

Biosynthesis of 2-Methylbutyl Acetate in Insects
The biosynthesis of acetate esters in insects, including 2-methylbutyl acetate, generally

follows the fatty acid synthesis pathway. While the specific pathway for 2-methylbutyl acetate
has not been elucidated for a particular insect species, the general steps are understood to be:

Fatty Acid Synthesis: Acetyl-CoA is the primary building block for the synthesis of fatty acids.

Through a series of enzymatic reactions involving acetyl-CoA carboxylase and fatty acid

synthase, longer-chain fatty acids are produced.

Reduction: The synthesized fatty acid is then reduced to the corresponding alcohol, in this

case, 2-methylbutanol. This step is catalyzed by fatty acyl-CoA reductases.

Acetylation: Finally, the alcohol undergoes acetylation, where an acetyl group from acetyl-

CoA is transferred to the alcohol, forming 2-methylbutyl acetate. This reaction is catalyzed

by an alcohol acetyltransferase.
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General biosynthesis pathway of 2-methylbutyl acetate in insects.

Olfactory Signaling Pathway
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The detection of 2-methylbutyl acetate by an insect's olfactory system initiates a signaling

cascade that leads to a behavioral response. The general mechanism is as follows:

Binding to Odorant Binding Protein (OBP): Volatile pheromone molecules enter the sensillar

lymph surrounding the dendrites of olfactory sensory neurons (OSNs) through pores in the

insect's antenna. In the lymph, they are bound by Odorant Binding Proteins (OBPs), which

transport the hydrophobic pheromone molecules to the olfactory receptors.

Activation of Olfactory Receptor (OR): The OBP-pheromone complex interacts with a specific

Olfactory Receptor (OR) located on the dendritic membrane of an OSN. In the case of the

codling moth, several ORs have been identified, though the specific receptor for 2-
methylbutyl acetate is yet to be definitively characterized.

Signal Transduction: The binding of the pheromone to the OR activates the neuron. Insect

ORs are ligand-gated ion channels that, upon activation, allow the influx of cations, leading

to the depolarization of the OSN.

Signal Transmission to the Brain: The depolarization generates an action potential that

travels along the axon of the OSN to the antennal lobe of the insect's brain. In the antennal

lobe, the signal is processed in specific glomeruli, and the information is then relayed to

higher brain centers, such as the mushroom bodies and the lateral horn, where it is

integrated and results in a behavioral response (e.g., attraction, alarm).
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Generalized olfactory signaling pathway for 2-methylbutyl acetate.

Experimental Protocols
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Investigating the role of 2-methylbutyl acetate as an insect pheromone component involves a

combination of electrophysiological and behavioral assays.

Electroantennography (EAG)
EAG is a technique used to measure the electrical response of an insect's entire antenna to a

volatile stimulus. It provides a measure of the overall olfactory sensitivity to a particular

compound.

Methodology:

Insect Preparation: An adult insect is immobilized, and its head is excised. The head is then

mounted on a holder with conductive gel.

Electrode Placement: A recording electrode (a fine glass capillary filled with saline solution)

is placed over the tip of one antenna, while a reference electrode is inserted into the back of

the head.

Stimulus Preparation: A solution of 2-methylbutyl acetate in a suitable solvent (e.g.,

hexane) is prepared at various concentrations. A small amount of the solution is applied to a

filter paper strip, and the solvent is allowed to evaporate.

Stimulus Delivery: The filter paper is placed inside a Pasteur pipette. A puff of purified and

humidified air is passed through the pipette, delivering the odorant to the antenna.

Data Recording and Analysis: The electrical potential difference between the recording and

reference electrodes is amplified and recorded. The amplitude of the negative deflection in

the EAG response is measured in millivolts (mV). Responses to different concentrations are

recorded to generate a dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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